Cas no 121524-09-2 (Amibegron hydrochloride)

• Product name: Amibegron hydrochloride
• CAS No: 121524-09-2
• MF: C₂₂H₂₇Cl₂NO₄
• MW: 440.36008477211
• CID: 163600
• PubChem ID: 329825649

Amibegron hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[(7S)-7-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-5,6,7,8-tetrahydro-2-naphthalenyl]oxy]-,ethyl ester, hydrochloride (1:1)
• Acetic acid,[[(7S)-7-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-5,6,7,8-tetrahydro-2-naphthalenyl]oxy]-,ethyl ester, hyd
• SR 58611A
• SR 58611A hydrochloride
• [[(7S)-7-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]aMino]-5,6,7,8-tetrahydro-2-naphthalenyl]ox]yaceticacidethylesterhydrochloride
• Amibegron
• [[(7S)-7-[[(2R)-2-(3-Chlorophenyl)-2-hydroxyethyl]amino]-5,6,7,8-tetrahydro-2-naphthalenyl]oxy acetic acid ethyl ester hydrochloride
• Amibegron hydrochloride
• DTXSID20923848
• SR58611 hydrochloride
• Ethyl {[(7S)-7-{[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino}-5,6,7,8-tetrahydronaphthalen-2-yl]oxy}acetate hydrochloride
• N910CJ679E
• SR58611A
• AKOS024457912
• BDBM50212977
• ethyl 2-[[(7S)-7-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-5,6,7,8-tetrahydronaphthalen-2-yl]oxy]acetate;hydrochloride
• CHEMBL545437
• MS-27908
• J-004517
• NQIZCDQCNYCVAS-RQBPZYBGSA-N
• Acetic acid, ((7-((2-(3-chlorophenyl)-2-hydroxyethyl)amino)-5,6,7,8-tetrahydro-2-naphthalenyl)oxy)-, ethyl ester, hydrochloride, (R-(R*,S*))-
• UNII-N910CJ679E
• Q23766522
• 121524-09-2
• D08851
• Amibegron hydrochloride [USAN]
• SR-58611A
• Acetic acid, [[(7S)-7-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-5,6,7,8-tetrahydro-2-naphthalenyl]oxy]-, ethyl ester, hydrochloride (1:1)
• N-(7-Hydroxy-1,2,3,4-tetrahydronaphth-2-yl)-2-hydroxy-2-(3-chlorophenyl)ethanol hydrochloride
• HY-103207
• CS-0025298
• ACETIC ACID, (((7S)-7-(((2R)-2-(3-CHLOROPHENYL)-2-HYDROXYETHYL)AMINO)-5,6,7,8-TETRAHYDRO-2-NAPHTHALENYL)OXY)-, ETHYL ESTER, HYDROCHLORIDE
• Amibegron HCl
• Ethyl [(7-{[2-(3-chlorophenyl)-2-hydroxyethyl]amino}-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]acetate--hydrogen chloride (1/1)
• SR-58611A, >=98% (HPLC)
• Amibegron hydrochloride (USAN)
• [[(7S)-7-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-5,6,7,8-tetrahydro-2-naphthalenyl]ox]yacetic acid ethyl ester hydrochloride
• DA-78002
• G12831
• N-(7-Hydroxy-1,2,3,4-tetrahydronaphth-2-yl)-2-hydroxy-2-(3-chlorophenyl)ethanol
• ethyl 2-(((7S)-7-(((2R)-2-(3-chlorophenyl)-2-hydroxyethyl)amino)-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetate;hydrochloride
• ETHYL (((7S)-7-(((2R)-2-(3-CHLOROPHENYL)-2-HYDROXYETHYL)AMINO)-5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)OXY)ACETATE HYDROCHLORIDE
• GLXC-04903

• MDL： MFCD00886563
• Inchi： InChI=1S/C22H26ClNO4.ClH/c1-2-27-22(26)14-28-20-9-7-15-6-8-19(11-17(15)12-20)24-13-21(25)16-4-3-5-18(23)10-16;/h3-5,7,9-10,12,19,21,24-25H,2,6,8,11,13-14H2,1H3;1H/t19-,21-;/m0./s1
• InChI Key： NQIZCDQCNYCVAS-RQBPZYBGSA-N
• SMILES： O=C(OCC)COC1=CC=C2CC[C@H](NC[C@@H](C3=CC=CC(Cl)=C3)O)CC2=C1.[H]Cl

Computed Properties

• Exact Mass: 439.13191
• Monoisotopic Mass: 439.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 491
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 576°Cat760mmHg
• Flash Point: 302.2°C
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 67.79
• LogP: 4.65530
• Optical Activity: [α]/D -75 to -95°, c = 0.5 in methanol

Amibegron hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Amibegron hydrochloride

Amibegron Hydrochloride: A Comprehensive Overview

Amibegron hydrochloride (CAS No. 121524-09-2) is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its potential therapeutic applications, particularly in the management of certain urological conditions. Recent studies have shed light on its mechanisms of action, pharmacokinetics, and clinical efficacy, making it a promising candidate for further research and development.

The chemical structure of amibegron hydrochloride is characterized by its unique arrangement of functional groups, which contribute to its pharmacological properties. Researchers have explored its ability to modulate specific receptors and enzymes, thereby influencing cellular signaling pathways. These findings suggest that amibegron hydrochloride may play a role in alleviating symptoms associated with conditions such as overactive bladder syndrome (OAB). The compound's selectivity for certain targets has been a focal point of recent investigations, highlighting its potential as a targeted therapeutic agent.

One of the most compelling aspects of amibegron hydrochloride is its demonstrated efficacy in preclinical models. Studies have shown that it exhibits potent activity in reducing urinary frequency and urgency, which are hallmark symptoms of OAB. This effect is attributed to its ability to inhibit specific neuronal pathways involved in the pathophysiology of this condition. Furthermore, recent clinical trials have provided preliminary evidence supporting its safety and tolerability in human subjects.

The pharmacokinetic profile of amibegron hydrochloride has also been extensively studied. Research indicates that it is well-absorbed following oral administration, with a relatively long half-life that may allow for once-daily dosing. This characteristic could enhance patient compliance if it progresses to clinical use. Additionally, studies on its metabolism and excretion have provided insights into its potential for drug-drug interactions, which is crucial for optimizing therapeutic regimens.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of amibegron hydrochloride to various drug targets with greater accuracy. These computational models have been validated through experimental studies, further corroborating the compound's potential as a therapeutic agent. Such interdisciplinary approaches are paving the way for more efficient drug discovery processes.

In conclusion, amibegron hydrochloride (CAS No. 121524-09-2) represents a promising compound with diverse applications in the field of medicine. Its unique pharmacological properties, coupled with recent research findings, underscore its potential as an effective treatment for urological disorders. As ongoing studies continue to elucidate its mechanisms and clinical benefits, amibegron hydrochloride stands at the forefront of innovative therapeutic development.